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molecular formula C17H14N2 B8580067 3-Biphenyl-4-ylpyridin-2-amine

3-Biphenyl-4-ylpyridin-2-amine

Cat. No. B8580067
M. Wt: 246.31 g/mol
InChI Key: JFMSYGQFBMGQJB-UHFFFAOYSA-N
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Patent
US08916551B2

Procedure details

A mixture of 2M aqueous sodium carbonate solution (6.64 mL), tetrakis(triphenylphosphine)palladium(0) (0.512 g), biphenyl-4-ylboronic acid (2.28 g) and 3-bromopyridin-2-amine (1.532 g) in dehydrated THF (30 mL) was heated under reflux overnight. The reaction mixture was added to water, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give a solid. The obtained solid was crystallized from toluene, diisopropyl ether and acetonitrile to give the title compound (1.428 g) as a white solid.
Name
sodium carbonate
Quantity
6.64 mL
Type
reactant
Reaction Step One
Name
biphenyl-4-ylboronic acid
Quantity
2.28 g
Type
reactant
Reaction Step One
Name
3-bromopyridin-2-amine
Quantity
1.532 g
Type
reactant
Reaction Step One
Name
THF
Quantity
30 mL
Type
solvent
Reaction Step One
Name
tetrakis(triphenylphosphine)palladium(0)
Quantity
0.512 g
Type
catalyst
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
C(=O)([O-])[O-].[Na+].[Na+].[C:7]1([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[CH:12]=[CH:11][C:10](B(O)O)=[CH:9][CH:8]=1.Br[C:23]1[C:24]([NH2:29])=[N:25][CH:26]=[CH:27][CH:28]=1.O>C1COCC1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[C:7]1([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)[CH:12]=[CH:11][C:10]([C:23]2[C:24]([NH2:29])=[N:25][CH:26]=[CH:27][CH:28]=2)=[CH:9][CH:8]=1 |f:0.1.2,^1:39,41,60,79|

Inputs

Step One
Name
sodium carbonate
Quantity
6.64 mL
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
Name
biphenyl-4-ylboronic acid
Quantity
2.28 g
Type
reactant
Smiles
C1(=CC=C(C=C1)B(O)O)C1=CC=CC=C1
Name
3-bromopyridin-2-amine
Quantity
1.532 g
Type
reactant
Smiles
BrC=1C(=NC=CC1)N
Name
THF
Quantity
30 mL
Type
solvent
Smiles
C1CCOC1
Name
tetrakis(triphenylphosphine)palladium(0)
Quantity
0.512 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to give a solid
CUSTOM
Type
CUSTOM
Details
The obtained solid was crystallized from toluene, diisopropyl ether and acetonitrile

Outcomes

Product
Name
title compound
Type
product
Smiles
C1(=CC=C(C=C1)C=1C(=NC=CC1)N)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.428 g
YIELD: CALCULATEDPERCENTYIELD 65.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.